Cas no 2787-79-3 (2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol)

2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol is a fluorinated phenolic compound characterized by its high electron-withdrawing properties due to the presence of multiple fluorine substituents. This structure enhances its reactivity in nucleophilic aromatic substitution and other synthetic applications. The compound is particularly valuable in pharmaceutical and agrochemical synthesis, where its fluorine-rich framework contributes to improved metabolic stability and bioavailability in active ingredients. Its strong acidity and lipophilicity make it useful as a building block for advanced materials and catalysts. The high thermal and chemical stability of this compound further supports its use in demanding industrial processes. Proper handling is required due to its potential reactivity.
2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol structure
2787-79-3 structure
Product Name:2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol
CAS No:2787-79-3
MF:C7HF7O
MW:234.071066617966
MDL:MFCD00155984
CID:254041
PubChem ID:87577676
Update Time:2025-05-27

2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol
    • 4-HYDROXY-2,3,5,6-TETRAFLUOROBENZOTRIFLUORIDE
    • Phenol,2,3,5,6-tetrafluoro-4-(trifluoromethyl)-
    • 2,3,4,5-TETRAFLUORO-BENZAMIDINE
    • 2,3,5,6-Tetrafluor-4-trifluormethylphenol
    • 2,3,5,6-Tetrafluoro-4-hydroxybenzotrifluoride
    • 4-Trifluoromethyl-2,3,5,6-tetrafluorophenol
    • 4-trifluoromethyltetrafluorophenol
    • Heptafluor-p-kresol
    • p-CF3-C6F4OH
    • Perfluoro-p-cresol
    • p-Trifluormethyltetrafluorphenol
    • α,α,α,2,3,5,6-Heptafluoro-p-cresol
    • Phenol, 2,3,5,6-tetrafluoro-4-(trifluoromethyl)-
    • 4-trifluoromethyltetrafluoro-phenol
    • SBB098169
    • PC9563
    • Tetrafluoro-4-(trifluoromethyl)phenol
    • AK135654
    • AX8065071
    • ST51007075
    • 2,3,5,6-Tetrafluoro-4-hydroxybenzo
    • AS-66604
    • FT-0609412
    • HZQGKHUTYHEFBT-UHFFFAOYSA-O
    • MFCD00155984
    • DTXSID00380258
    • 2787-79-3
    • AKOS015853310
    • D92557
    • A819225
    • J-016907
    • HZQGKHUTYHEFBT-UHFFFAOYSA-N
    • 2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol, 95%
    • 2,3,5,6-tetrakis(fluoranyl)-4-(trifluoromethyl)phenol
    • T1983
    • alpha,alpha,alpha,2,3,5,6-Heptafluoro-p-cresol
    • SCHEMBL186352
    • C7HF7O
    • MDL： MFCD00155984
    • Inchi： 1S/C7HF7O/c8-2-1(7(12,13)14)3(9)5(11)6(15)4(2)10/h15H
    • InChI Key： HZQGKHUTYHEFBT-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C(=C(C=1C(F)(F)F)F)F)O)F

Computed Properties

  • Exact Mass: 233.99200
  • Monoisotopic Mass: 233.992
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.9
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.713 g/mL at 25 °C(lit.)
  • Melting Point: 25°C
  • Boiling Point: 163-164 °C(lit.)
  • Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
  • Refractive Index: n20/D 1.414(lit.)
  • PSA: 20.23000
  • LogP: 2.96740
  • Solubility: Not available

2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol Security Information

2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol Customs Data

  • HS CODE：2908199090
  • Customs Data：

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1983-5G
2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol
 2787-79-3 >97.0%(GC)
5g
 ¥775.00 2024-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162427-5G
2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol
 2787-79-3 97%
5g
 ¥918.90 2023-08-31
Alichem
A019146276-25g
2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol
 2787-79-3 95%
25g
 $155.00 2023-09-02
Apollo Scientific
PC9563-5g
4-Hydroxy-2,3,5,6-tetrafluorobenzotrifluoride
 2787-79-3 97%
5g
 £107.00 2025-02-22
Apollo Scientific
PC9563-25g
4-Hydroxy-2,3,5,6-tetrafluorobenzotrifluoride
 2787-79-3 97%
25g
 £330.00 2025-02-22
Apollo Scientific
PC9563-100g
4-Hydroxy-2,3,5,6-tetrafluorobenzotrifluoride
 2787-79-3 97%
100g
 £1111.00 2025-02-22
Chemenu
CM276956-5g
2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol
 2787-79-3 95%
5g
 $208 2024-07-28
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
384070-1G
2,3,5,6-Tetrafluoro-4-(trifluoromethyl)phenol
 2787-79-3
1g
 ¥699.89 2023-12-07
abcr
AB128762-5 g
Tetrafluoro-4-(trifluoromethyl)phenol, 97%; .
 2787-79-3 97%
5g
 €101.50 2023-05-10
abcr
AB128762-25 g
Tetrafluoro-4-(trifluoromethyl)phenol, 97%; .
 2787-79-3 97%
25g
 €288.50 2023-05-10

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